Cas no 847035-44-3 (8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenoxy)-4H-chromen-4-one)

• Product Name: 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenoxy)-4H-chromen-4-one
• CAS No: 847035-44-3
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5419452
• Update Time: 2025-11-05

8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenoxy)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 8-[(4-ethylpiperazin-1-ium-1-yl)methyl]-3-(4-methoxyphenoxy)-4-oxochromen-7-olate
• 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenoxy)-4H-chromen-4-one

• Inchi： 1S/C23H26N2O5/c1-3-24-10-12-25(13-11-24)14-19-20(26)9-8-18-22(27)21(15-29-23(18)19)30-17-6-4-16(28-2)5-7-17/h4-9,15,26H,3,10-14H2,1-2H3
• InChI Key： QVVWKZPECLBDAN-UHFFFAOYSA-N
• SMILES： C1OC2=C(CN3CCN(CC)CC3)C(O)=CC=C2C(=O)C=1OC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenoxy)-4H-chromen-4-one

8-(4-Ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenoxy)-4H-chromen-4-one: A Comprehensive Overview

8-(4-Ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenoxy)-4H-chromen-4-one, also known by its CAS number 847035-44-3, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of chromones, which are known for their diverse biological activities and structural versatility. The molecule incorporates several functional groups, including a piperazine ring, a hydroxyl group, and a methoxy-substituted phenoxy group, making it a promising candidate for various pharmacological applications.

The structural complexity of this compound is evident from its name. The chromenone skeleton forms the core of the molecule, with substituents attached at specific positions to modulate its properties. The presence of a piperazine ring, a heterocyclic structure commonly found in pharmaceutical agents, suggests potential bioavailability and target receptor interactions. Recent studies have highlighted the importance of piperazine-containing compounds in drug design, particularly in the development of kinase inhibitors and GPCR modulators.

The methoxyphenoxy group attached to the chromenone skeleton introduces additional electronic and steric effects, which can influence the compound's solubility, stability, and binding affinity to biological targets. This substituent is also known to enhance the pharmacokinetic profile of molecules, making them more suitable for oral administration. Recent research has demonstrated that such substituents can significantly improve the bioavailability of chromone derivatives, paving the way for their use in treating various diseases.

The hydroxyl group at position 7 of the chromenone skeleton plays a crucial role in hydrogen bonding and intermolecular interactions. This functional group is often involved in enzyme inhibition mechanisms and can contribute to the compound's antioxidant properties. Studies have shown that chromones with hydroxyl groups exhibit potent radical scavenging activity, making them valuable in the development of anti-inflammatory and neuroprotective agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like this one with greater accuracy. By employing molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) models, scientists can identify potential drug targets and optimize molecular structures for enhanced efficacy. For instance, computational studies on similar chromone derivatives have revealed their potential as inhibitors of key enzymes involved in cancer progression and neurodegenerative diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, oxidations, and cyclizations. The use of microwave-assisted synthesis or continuous flow reactors has been reported to improve reaction efficiency and yield. These methods not only reduce reaction time but also minimize the generation of hazardous byproducts, aligning with green chemistry principles.

The biological evaluation of this compound has revealed intriguing results. In vitro assays have demonstrated its ability to inhibit several key enzymes associated with inflammation and oxidative stress. Additionally, preliminary animal studies suggest that it may possess anti-tumor properties by modulating signaling pathways involved in cell proliferation and apoptosis. These findings underscore its potential as a lead compound for drug development.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent studies have employed advanced analytical techniques like LCMS (Liquid Chromatography-Mass Spectrometry) to monitor the biodegradation of similar molecules under various environmental conditions. Such research is essential for ensuring that pharmaceutical compounds do not pose long-term risks to ecosystems.

In conclusion, 8-(4-Ethylpiperazin-1-yl)methyl-7-hydroxy-3-(4-methoxyphenoxy)-4H-chromen-4-one represents a fascinating example of how structural complexity can be harnessed to design molecules with diverse biological activities. Its unique combination of functional groups makes it a valuable asset in medicinal chemistry research. As ongoing studies continue to unravel its full potential, this compound holds promise for contributing to the development of novel therapeutic agents that address unmet medical needs.